Cas no 1006334-12-8 (1-cyclopentyl-5-methyl-1H-pyrazol-3-amine)

1-cyclopentyl-5-methyl-1H-pyrazol-3-amine structure
1006334-12-8 structure
Product Name:1-cyclopentyl-5-methyl-1H-pyrazol-3-amine
CAS No:1006334-12-8
MF:C9H15N3
MW:165.235501527786
MDL:MFCD06805185
CID:3059043
PubChem ID:19616584
Update Time:2025-04-21

1-cyclopentyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentyl-5-methyl-1H-pyrazol-3-ylamine
    • 1-cyclopentyl-5-methyl-1H-pyrazol-3-amine
    • AKOS000308814
    • CCG-326940
    • BBL040283
    • STK350108
    • EN300-230232
    • GQB33412
    • 1-cyclopentyl-5-methylpyrazol-3-amine
    • DTXSID101272449
    • 1006334-12-8
    • MDL: MFCD06805185
    • Inchi: 1S/C9H15N3/c1-7-6-9(10)11-12(7)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H2,10,11)
    • InChI Key: DSBXMXUMEHNRPP-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)C1CCCC1

Computed Properties

  • Exact Mass: 165.126597491Da
  • Monoisotopic Mass: 165.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

1-cyclopentyl-5-methyl-1H-pyrazol-3-amine Pricemore >>

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